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Evidence of Storage Stability Assessment

The table below summarizes the key studies that mention storage stability testing for tebufenpyrad,

confirming its importance in method validation.

Study Focus

Storage Stability Findings Citation
(Crop) g y 9
Aster Scaber Recovery rates tested after 150 and 162 days of frozen storage (below [1]
-20°C).

Angelica Leaves  Method accuracy (including storage stability) was validated, falling within ~ [2]
the acceptable range of 70-120% (RSD < 20%).

General A fully validated storage stability study in high oil content [3] [4]
Requirement commodities was identified as a required data gap during the EU's MRL
review.

Reconstructed Workflow for Storage Stability Testing

The following diagram illustrates the general workflow for conducting a storage stability study, based on

standard practices in the field.
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The specific experimental details, while not fully elaborated in the search results, can be inferred from

standard practices [2] [1]:

e Sample Preparation: Homogenized crop samples are fortified with a known concentration of
tebufenpyrad standard or collected from field trials. These are stored in sealed containers.
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e Storage Conditions: Studies are typically conducted at the intended long-term storage temperature,
most commonly -20°C or lower.

¢ Analysis Intervals: Replicate samples are withdrawn and analyzed at predetermined time points
(e.g., 0, 30, 90, 150, 180 days) over an extended period.

e Stability Criterion: The residue concentration measured in the stored samples is compared to the
concentration in a freshly fortified control. The compound is considered stable if the mean recovery is
within the acceptable range of 70-120%, with a relative standard deviation (RSD) of <20% [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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